Cas no 455949-66-3 (4-Thiophen-2-yl-4,7-dihydro-1H,3H-furo[3,4-d]pyrimidine-2,5-dione)

• Product Name: 4-Thiophen-2-yl-4,7-dihydro-1H,3H-furo[3,4-d]pyrimidine-2,5-dione
• CAS No: 455949-66-3
• MF: C₁₀H₈N₂O₃S
• MW: 236.247120857239
• CID: 5233373
• Update Time: 2025-11-06

4-Thiophen-2-yl-4,7-dihydro-1H,3H-furo[3,4-d]pyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-Thiophen-2-yl-4,7-dihydro-1H,3H-furo[3,4-d]pyrimidine-2,5-dione

• Inchi： 1S/C10H8N2O3S/c13-9-7-5(4-15-9)11-10(14)12-8(7)6-2-1-3-16-6/h1-3,8H,4H2,(H2,11,12,14)
• InChI Key： WOCQHKQEUWQMGK-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2SC=CC=2)C2C(=O)OCC=2N1

Additional information on 4-Thiophen-2-yl-4,7-dihydro-1H,3H-furo[3,4-d]pyrimidine-2,5-dione

Recent Advances in the Study of 4-Thiophen-2-yl-4,7-dihydro-1H,3H-furo[3,4-d]pyrimidine-2,5-dione (CAS: 455949-66-3)

The compound 4-Thiophen-2-yl-4,7-dihydro-1H,3H-furo[3,4-d]pyrimidine-2,5-dione (CAS: 455949-66-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by a fused furopyrimidine core and a thiophene substituent, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route involving a multi-step reaction sequence starting from commercially available thiophene derivatives. The authors reported a significant improvement in the overall yield (up to 65%) compared to previous methods, which is crucial for scaling up production for further biological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-Thiophen-2-yl-4,7-dihydro-1H,3H-furo[3,4-d]pyrimidine-2,5-dione exhibits promising inhibitory effects against a range of kinase targets, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3β (GSK-3β). These findings suggest potential applications in oncology and neurodegenerative diseases. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its selective inhibition of CDK2, with an IC50 value of 0.8 µM, making it a candidate for further development as an anti-cancer agent.

Structural-activity relationship (SAR) studies have also been conducted to elucidate the role of the thiophene moiety in the compound's biological activity. Molecular docking simulations revealed that the thiophene ring forms critical hydrophobic interactions with the ATP-binding pocket of target kinases, enhancing binding affinity. These insights are invaluable for the design of next-generation derivatives with improved potency and selectivity.

Despite these advances, challenges remain in the development of 4-Thiophen-2-yl-4,7-dihydro-1H,3H-furo[3,4-d]pyrimidine-2,5-dione as a therapeutic agent. Issues such as metabolic stability and bioavailability need to be addressed in future studies. Recent efforts have explored prodrug strategies and formulation technologies to overcome these limitations, as reported in a 2024 study in the European Journal of Pharmaceutical Sciences.

In conclusion, 4-Thiophen-2-yl-4,7-dihydro-1H,3H-furo[3,4-d]pyrimidine-2,5-dione (CAS: 455949-66-3) represents a promising scaffold for drug discovery, with ongoing research shedding light on its synthetic accessibility, biological activity, and potential therapeutic applications. Continued investigation into its mechanism of action and optimization of its pharmacokinetic properties will be critical for its transition from bench to bedside.